Cas no 887582-69-6 (1-Bromo-2,3-difluoro-4-propoxybenzene)

• Product Name: 1-Bromo-2,3-difluoro-4-propoxybenzene
• CAS No: 887582-69-6
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 1024114
• PubChem ID: 29921816
• Update Time: 2025-04-20

1-Bromo-2,3-difluoro-4-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3-difluoro-4-propoxybenzene
• 1-BROMO-4-PROPYLOXY-2,3-DIFLUOROBENZENE
• 2,3-DIFLUORO-4-BROMOPHENYL PROPYLETHER
• 887582-69-6
• DTXSID80652162
• AKOS015961669
• DB-337124

• MDL： MFCD07368019
• Inchi： 1S/C9H9BrF2O/c1-2-5-13-7-4-3-6(10)8(11)9(7)12/h3-4H,2,5H2,1H3
• InChI Key： ZGLBIKQCLBTQFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)F)OCCC

Computed Properties

• Exact Mass: 249.98048g/mol
• Monoisotopic Mass: 249.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers